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Compound of Interest

Compound Name: Benzthiazuron-d3

Cat. No.: B12402998

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for
Benzthiazuron-d3. As a deuterated analog of the herbicide Benzthiazuron, specific safety data
for Benzthiazuron-d3 is limited. Therefore, this document primarily utilizes data from the non-
deuterated parent compound, Benzthiazuron, as a close proxy for assessing and managing
risks. Researchers should handle Benzthiazuron-d3 with the same precautions as
Benzthiazuron.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Benzthiazuron and
its deuterated analog, Benzthiazuron-d3. Understanding these properties is crucial for safe
handling and storage.
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Property Benzthiazuron Benzthiazuron-d3 Reference
Molecular Formula CoHsN30S CoHeD3N30OS [1]
Molecular Weight 207.25 g/mol 210.27 g/mol [1112][3]
Appearance White powder Noj[ specified (likely a [4]
solid)

Melting Point 265°C Not specified [5]

Water Solubility 12 mg/L (at 20°C) Not specified [5]

pKa 8.89+£0.70 Not specified [5]

Density 1.398 g/cm3 Not specified [5]
Refractive Index 1.7190 (estimate) Not specified [5]

Hazard Identification and Classification

Benzthiazuron is classified as a hazardous substance. The GHS (Globally Harmonized System
of Classification and Labelling of Chemicals) classifications for Benzthiazuron are presented
below. Benzthiazuron-d3 should be handled according to these classifications.
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Hazard Class Hazard Category Hazard Statement Reference
H301/H302:
o Category 3 / Category ) )
Acute Toxicity, Oral 4 Toxic/Harmful if [31[6]
swallowed
H311/H312:
o Category 3 / Category ) )
Acute Toxicity, Dermal 4 Toxic/Harmful in [6]
contact with skin
Acute Toxicity, H332: Harmful if
) Category 4 ) [6]
Inhalation inhaled
Serious Eye H319: Causes serious
i Category 2A N [61[7]
Damage/Eye Irritation eye irritation
Short-term (acute) H402: Harmful to
Category 3

aguatic hazard

aquatic life

Signal Word: Danger or Warning[6]

Hazard Pictograms:
° Lr:a-l.t text

o alt text

Experimental Protocols: Safe Handling and
Personal Protective Equipment

Adherence to strict experimental protocols is essential to minimize exposure and ensure a safe

working environment.

Engineering Controls

e Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume

hood.
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o Eye Wash Stations and Safety Showers: Ensure easy access to emergency eye wash

stations and safety showers.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Benzthiazuron-d3. The following

table outlines the recommended PPE.
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Body Part Equipment Specification Reference
Chemical splash
goggles are
Safety goggles or face  recommended. A face
Eyes/Face _ _ (8]
shield shield should be worn
if there is a significant
splash potential.
Neoprene, butyl
rubber, or nitrile
gloves are suitable.
i Chemical-resistant The choice of glove
Skin [8][9]
gloves should be based on
the specific laboratory
task and potential for
contact.
Alab coat is the
minimum requirement.
For tasks with a
higher risk of
Protective clothing ) [10]
exposure, chemical-
resistant coveralls or
aprons should be
worn.
If working outside of a
fume hood or if
dust/aerosol
generation is likely, a
) ) NIOSH-approved
Respiratory Respirator [8][11]

respirator with an
appropriate cartridge
for organic vapors and
particulates should be

used.
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Handling and Storage Procedures

e Handling:

[e]

Avoid contact with skin and eyes.[7]

o

Avoid breathing dust or vapors.[6]

[¢]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][12]

[¢]

Wash hands thoroughly after handling.[12]
o Take off contaminated clothing and wash it before reuse.[13]
e Storage:
o Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[12]
o Store locked up.
o Keep away from incompatible materials.

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures Reference

Rinse mouth. Do NOT induce
) vomiting. Immediately call a
Ingestion [7]
POISON CENTER or

doctor/physician.

Remove person to fresh air
and keep comfortable for

Inhalation breathing. Call a POISON [13]
CENTER or doctor/physician if

you feel unwell.

Take off immediately all
contaminated clothing. Wash

Skin Contact with plenty of water. Call a [13]
POISON CENTER or doctor if

you feel unwell.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o [71[13]
easy to do. Continue rinsing. If
eye irritation persists: Get

medical advice/attention.

Spill and Disposal Procedures:

o Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with inert material (e.qg.,
sand, vermiculite) and collect it in a suitable container for disposal. Avoid generating dust. Do
not let the product enter drains.[13]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, national, and international regulations.[13]

Visualized Workflows and Relationships

The following diagrams illustrate the logical workflow for handling Benzthiazuron-d3 and the
relationships between hazards and protective measures.
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Figure 1: Safe Handling Workflow for Benzthiazuron-d3

Click to download full resolution via product page

Caption: Safe Handling Workflow for Benzthiazuron-d3
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Figure 2: Hazard Mitigation for Benzthiazuron-d3

Click to download full resolution via product page

Caption: Hazard Mitigation for Benzthiazuron-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzthiazuron-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402998#safety-data-sheet-and-handling-of-
benzthiazuron-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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